Cas no 1090604-72-0 (2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide)

• Product Name: 2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide
• CAS No: 1090604-72-0
• MF: C₁₆H₂₃ClN₂O₂S
• MW: 342.884021997452
• CID: 5683068
• PubChem ID: 35324532
• Update Time: 2025-06-08

2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethenesulfonamide
• Z355187196
• 1090604-72-0
• EN300-26580148
• 2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide

• Inchi： 1S/C16H23ClN2O2S/c1-3-19-11-8-16(9-12-19)18(2)22(20,21)13-10-14-4-6-15(17)7-5-14/h4-7,10,13,16H,3,8-9,11-12H2,1-2H3/b13-10+
• InChI Key： KLEJFUXMNKRDIN-JLHYYAGUSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N(C)C1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 342.1168768g/mol
• Monoisotopic Mass: 342.1168768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide (CAS 1090604-72-0): Properties, Applications, and Research Insights

2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide (CAS 1090604-72-0) is a specialized sulfonamide derivative with a unique molecular structure combining a chlorophenyl group, a piperidine ring, and a sulfonamide functional group. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its CAS number 1090604-72-0 serves as a critical identifier for researchers seeking high-purity samples for experimental studies.

The molecular architecture of this compound features a 4-chlorophenyl moiety linked to an ethene sulfonamide backbone, further modified by a 1-ethylpiperidin-4-yl group. This structural complexity enables diverse interactions with biological targets, making it a subject of interest in drug discovery programs. Recent literature highlights its relevance in modulating enzyme inhibition pathways, particularly in studies exploring central nervous system (CNS) targets.

In synthetic chemistry, CAS 1090604-72-0 is valued for its role as a building block in multicomponent reactions. Researchers frequently inquire about its synthetic protocols, with particular focus on N-alkylation optimization and sulfonamide coupling efficiency. The compound's solubility profile (moderate in polar aprotic solvents) and stability under standard laboratory conditions make it practical for various experimental setups.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The proton NMR spectrum displays distinctive peaks for the ethylpiperidine protons (δ 1.0–2.5 ppm) and aromatic protons (δ 7.2–7.6 ppm), while the carbon-13 NMR confirms the presence of key functional groups. These analytical markers are crucial for quality control in contract research organizations (CROs).

Emerging applications of 2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide include its investigation as a potential allosteric modulator in neurological research. Computational studies suggest favorable binding affinity toward certain G-protein coupled receptors (GPCRs), sparking discussions about its structure-activity relationship (SAR) in scientific forums. This aligns with current trends in precision medicine and targeted therapy development.

From a regulatory perspective, the compound's safety data sheet (SDS) emphasizes standard laboratory handling procedures. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) including gloves and safety goggles is recommended during manipulation. Storage at 2–8°C under inert atmosphere is advised for long-term stability.

The commercial availability of CAS 1090604-72-0 through specialty chemical suppliers has increased in recent years, with pricing reflecting its high purity grade (typically >98% by HPLC). Procurement specialists often search for bulk synthesis options and custom derivatization services related to this scaffold. The growing demand underscores its importance in medicinal chemistry pipelines.

Ongoing research explores the compound's potential in crystal engineering, with particular interest in its supramolecular interactions through hydrogen bonding networks. X-ray crystallography studies reveal interesting packing motifs that could inform the design of pharmaceutical cocrystals. These findings contribute to the broader discussion of solid-state chemistry in drug development.

Environmental fate studies indicate that 2-(4-chlorophenyl)-N-(1-ethylpiperidin-4-yl)-N-methylethene-1-sulfonamide undergoes moderate biodegradation under aerobic conditions, with hydrolysis being the primary degradation pathway. These data support its responsible use in industrial and academic settings, aligning with green chemistry principles increasingly demanded by research institutions.

Future directions for this compound include exploration of its chiral derivatives and evaluation in combination therapies. The scientific community continues to investigate its pharmacokinetic properties, with particular attention to blood-brain barrier permeability – a hot topic in neuropharmacology research. These developments position CAS 1090604-72-0 as a compound of enduring interest in life sciences.